1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[3-(4-cyclopropyltriazol-1-yl)azetidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C14H16N4OS/c19-14(6-12-2-1-5-20-12)17-7-11(8-17)18-9-13(15-16-18)10-3-4-10/h1-2,5,9-11H,3-4,6-8H2
• InChI Key: XVTFGGOYVJSGLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN(N=N2)C3CN(C3)C(=O)CC4=CC=CS4
• Molecular Formula: C14H16N4OS
• Molecular Weight: 288.37 g/mol

Description

1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C14H16N4OS and its molecular weight is 288.37. The purity is usually 95%.
BenchChem offers high-quality 1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(thiophen-2-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(thiophen-2-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organocatalytic Synthesis and Medicinal Applications

Organocatalytic Azide-Ketone Cycloaddition : A study highlighted the use of organocatalytic azide-ketone [3+2] cycloaddition (OrgAKC) to synthesize a wide range of 1,5-disubstituted 4-thio-1,2,3-triazoles and 1,5-disubstituted 1,2,3-triazoles from 1-aryl-2-(arylthio)ethanones and various azides. This method offers high selectivity and yields, underlining the synthetic utility of triazoles in medicinal chemistry and organic synthesis Ramachary et al., 2015.

Antimicrobial Activity

1,2,3-Triazole-Pyrazole Hybrids : Another research effort led to the synthesis of 1,2,3-triazole derivatives with significant antimicrobial activity. These compounds, synthesized via 1,3-dipolar cycloaddition, demonstrated broad-spectrum antibacterial efficacy against various strains, indicating their potential in developing new antimicrobial agents Pervaram et al., 2017.

Selective Synthesis Techniques

Selective Synthesis of Functionally Substituted 1,2,3-Triazoles : Research on optimizing conditions for the selective formation of functionally substituted 1,2,3-triazoles from enolates and azides highlights the importance of specific functional groups in enhancing the reactivity and potential applications of these compounds in synthesis and drug design Golobokova et al., 2020.

Antiviral and Antimicrobial Agents

Triazole-Based Antiviral and Antimicrobial Agents : A study on the synthesis, reactions, and antiviral activity of pyrazolo[3,4-b]pyridine and triazine derivatives suggests that 1,2,3-triazole compounds can serve as effective scaffolds for developing novel antiviral agents, with some compounds showing promising activity against HSV1 and HAV-MBB Attaby et al., 2006.